Cas no 2287339-56-2 (Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride)

• Product Name: Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride
• CAS No: 2287339-56-2
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• CID: 5924248
• PubChem ID: 137944704
• Update Time: 2025-08-05

Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6740043
• 2287339-56-2
• tert-butyl 3-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate hydrochloride
• Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride

• Inchi： 1S/C16H24N2O2.ClH/c1-16(2,3)20-15(19)18-11-13-7-5-4-6-12(13)10-14(18)8-9-17;/h4-7,14H,8-11,17H2,1-3H3;1H
• InChI Key： YUTBMLXKXHTZPV-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC2C=CC=CC=2CC1CCN)=O

Computed Properties

• Exact Mass: 312.1604557g/mol
• Monoisotopic Mass: 312.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride

Recent Advances in the Study of Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride (CAS: 2287339-56-2)

The compound Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride (CAS: 2287339-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds, particularly those targeting neurological and cardiovascular diseases. Recent studies have explored its potential applications in drug discovery, focusing on its role as a building block for novel therapeutic agents.

One of the most notable advancements in the study of this compound is its application in the development of selective inhibitors for enzymes involved in neurodegenerative disorders. Researchers have utilized its structural framework to design molecules that exhibit high affinity and specificity for targets such as monoamine oxidases (MAOs) and phosphodiesterases (PDEs). These inhibitors show promise in mitigating symptoms associated with Parkinson's disease and Alzheimer's disease, as demonstrated in preclinical models.

In addition to its neurological applications, Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride has been investigated for its potential in cardiovascular therapeutics. Recent studies highlight its utility in the synthesis of vasodilatory agents that modulate nitric oxide (NO) pathways. These agents have shown efficacy in reducing hypertension and improving endothelial function in animal models, suggesting a potential pathway for clinical development.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in catalytic methodologies, including asymmetric hydrogenation and enantioselective synthesis, have enabled the production of high-purity batches with improved yields. These developments are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and the incorporation of fluorine atoms to enhance pharmacokinetic properties.

In conclusion, Tert-butyl 3-(2-aminoethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate;hydrochloride (CAS: 2287339-56-2) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span across multiple therapeutic areas, and ongoing research continues to uncover its full potential. As synthetic methodologies and biological evaluations advance, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.